N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide

• IUPAC Name: N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide
• InChI: InChI=1S/C21H30N2O4/c1-25-18-6-4-17(5-7-18)20(16-2-3-16)22-19(24)14-23-10-13-27-21(15-23)8-11-26-12-9-21/h4-7,16,20H,2-3,8-15H2,1H3,(H,22,24)
• InChI Key: LYGWTIYZFFBHLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C2CC2)NC(=O)CN3CCOC4(C3)CCOCC4
• Molecular Formula: C21H30N2O4
• Molecular Weight: 374.5 g/mol

Description

N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[55]undecan-4-yl)acetamide is a complex organic compound with a unique structure that includes a cyclopropyl group, a methoxyphenyl group, and a spirocyclic acetamide moiety

Preparation Methods

The synthesis of N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide typically involves multiple steps, starting with the preparation of the cyclopropyl and methoxyphenyl intermediates. These intermediates are then coupled using a series of reactions, including nucleophilic substitution and spirocyclization. Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and controlled reaction conditions to ensure consistency and scalability.

Chemical Reactions Analysis

N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups, potentially altering the compound’s reactivity and properties.

Reduction: This reaction can remove oxygen-containing groups or reduce double bonds, affecting the compound’s stability and reactivity.

Substitution: This reaction can replace one functional group with another, allowing for the modification of the compound’s properties.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound’s unique structure may allow it to interact with biological molecules in specific ways, making it a potential candidate for drug development and biochemical research.

Medicine: Its potential therapeutic properties could be explored for treating various diseases, particularly those involving complex molecular interactions.

Industry: The compound’s stability and reactivity make it suitable for use in industrial processes, such as the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism by which N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide exerts its effects involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, potentially leading to therapeutic effects. The exact molecular targets and pathways involved depend on the compound’s specific application and the biological context in which it is used.

Comparison with Similar Compounds

N-[cyclopropyl-(4-methoxyphenyl)methyl]-2-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)acetamide can be compared with other similar compounds, such as those containing cyclopropyl or spirocyclic moieties. These comparisons highlight the compound’s unique structural features and potential advantages, such as increased stability or specific reactivity. Similar compounds include:

• Cyclopropyl-containing amides
• Methoxyphenyl derivatives
• Spirocyclic acetamides